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Compound of Interest

Compound Name: Dykellic acid

Cat. No.: B1234806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the starting materials, reagents, and

experimental protocols for the total synthesis of Dykellic acid. The information presented is

collated from the first reported total synthesis by Thompson, C. M., Quinn, C. A., &

Hergenrother, P. J. (2009). This document is intended to serve as a comprehensive resource

for researchers engaged in the synthesis of Dykellic acid and its analogues for further

investigation into its therapeutic potential.

Overview of the Synthetic Strategy
The total synthesis of Dykellic acid is achieved through a convergent eight-step linear

sequence starting from commercially available materials. A key transformation in this synthesis

is a Morita-Baylis-Hillman (MBH) reaction to construct a key carbon-carbon bond. The overall

strategy involves the sequential construction of the core bicyclic lactone structure followed by

the installation of the side chain.

Logical Flow of the Synthetic Pathway
The synthesis begins with the preparation of a key aldehyde intermediate, which then

undergoes the crucial Morita-Baylis-Hillman reaction. Subsequent steps involve cyclization to

form the lactone ring, followed by functional group manipulations to complete the synthesis of

the natural product.
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Synthetic Sequence

Purification

Step 1: Bromination of 3-Butyn-1-ol

Step 2: Alkyne Deprotonation and Addition

Step 3: Silyl Group Deprotection

Step 4: Oxidation to Aldehyde

Step 5: Morita-Baylis-Hillman Reaction

Step 6: Intramolecular Cyclization

Step 7: Acylation

Step 8: Final Hydrolysis

Column Chromatography
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[https://www.benchchem.com/product/b1234806#dykellic-acid-synthesis-starting-materials-
and-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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